![molecular formula C24H26N2O2 B8223872 Bisoxazolidine](/img/structure/B8223872.png)
Bisoxazolidine
Overview
Description
Bisoxazolidine is a useful research compound. Its molecular formula is C24H26N2O2 and its molecular weight is 374.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bisoxazolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bisoxazolidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric Alkynylation and Alkylation of Aldehydes
Bisoxazolidine has been prominently used in catalyzing enantioselective reactions. It has shown effectiveness in the asymmetric alkynylation of aldehydes, facilitating the production of chiral propargylic alcohols with high yields and enantioselectivities. This bisoxazolidine is derived from aminoindanol and offers a wide substrate scope, making it versatile for various applications (Wolf & Liu, 2006). Similarly, it is used in the asymmetric alkylation of aldehydes with diethyl zinc and dimethyl zinc, exhibiting high yields and enantiomeric excesses (Liu & Wolf, 2007).
Catalysis in Friedel–Crafts and Henry Reactions
Bisoxazolidine also plays a significant role in the copper(I)-catalyzed Friedel–Crafts reaction of alkyl trifluoropyruvates and indoles, producing a range of ethyl 2-(3′-indolyl)-3,3,3-trifluoro-2-hydroxypropanoates efficiently (Wolf & Zhang, 2011). It is also effective in the Me2Zn-promoted and the Cu(I)-catalyzed Henry reaction, enabling the creation of various nitroaldol products with high yields and enantioselectivities (Spangler & Wolf, 2009).
Applications in Reformatsky and Other Reactions
In the Reformatsky reaction, bisoxazolidine catalyzes the interaction between ethyl iodoacetate and aldehydes, producing ethyl 3-hydroxy-3-(4-aryl)propanoates (Wolf & Moskowitz, 2011). Furthermore, the synthesis and study of its tautomers, like thiazolidinyloxazolidines and spirothiazolidines, highlight bisoxazolidine's versatility in creating complex heterocyclic structures (Saiz, Wipf, & Mahler, 2011).
properties
InChI |
InChI=1S/C24H26N2O2/c1-3-9-17-15(7-1)13-19-21(17)25-23(27-19)11-5-6-12-24(23)26-22-18-10-4-2-8-16(18)14-20(22)28-24/h1-4,7-10,19-22,25-26H,5-6,11-14H2/t19-,20-,21+,22+,23-,24-/m0/s1 | |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTLPEUTEFJSFH-PQZIIDKGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C3(C1)NC4C(O3)CC5=CC=CC=C45)NC6C(O2)CC7=CC=CC=C67 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@]2([C@@]3(C1)N[C@H]4[C@@H](O3)CC5=CC=CC=C45)N[C@H]6[C@@H](O2)CC7=CC=CC=C67 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bisoxazolidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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